2-[(2,4-dichlorobenzoyl)amino]-5-hydroxybenzoic acid

• IUPAC Name: 2-[(2,4-dichlorobenzoyl)amino]-5-hydroxybenzoic acid
• InChI: InChI=1S/C14H9Cl2NO4/c15-7-1-3-9(11(16)5-7)13(19)17-12-4-2-8(18)6-10(12)14(20)21/h1-6,18H,(H,17,19)(H,20,21)
• InChI Key: HLHRDMFBPTZTPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)C(=O)O)NC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H9Cl2NO4
• Molecular Weight: 326.1 g/mol

Description

2-[(2,4-dichlorobenzoyl)amino]-5-hydroxybenzoic acid, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain, fever, and inflammation. Diclofenac is a benzeneacetic acid derivative and belongs to the class of phenylacetic acids. It is available in various forms, including tablets, capsules, and topical gels.

Mechanism of Action

Diclofenac works by inhibiting the activity of the enzyme cyclooxygenase (COX), which is responsible for the synthesis of prostaglandins. Prostaglandins are lipid mediators that play a crucial role in inflammation, pain, and fever. By inhibiting COX activity, 2-[(2,4-dichlorobenzoyl)amino]-5-hydroxybenzoic acid reduces the synthesis of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
Diclofenac has several biochemical and physiological effects. It reduces the production of prostaglandins, which are responsible for inflammation, pain, and fever. It also inhibits platelet aggregation, which can reduce the risk of blood clots. Diclofenac can also cause gastrointestinal side effects, including stomach ulcers and bleeding.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages and limitations for lab experiments. It is widely available and affordable, making it a popular choice for research. However, its effects can vary depending on the dosage and route of administration. Diclofenac can also have side effects that can affect the results of lab experiments.

Future Directions

There are several future directions for the research on 2-[(2,4-dichlorobenzoyl)amino]-5-hydroxybenzoic acid. One area of research is the development of new formulations of this compound that can reduce its side effects. Another area of research is the investigation of the molecular mechanisms underlying its anti-inflammatory and analgesic effects. Additionally, there is a need for more research on the long-term effects of this compound use.
In conclusion, this compound is a widely used NSAID that has several biochemical and physiological effects. Its mechanism of action involves the inhibition of COX activity, which reduces the synthesis of prostaglandins. While this compound has several advantages for lab experiments, its effects can vary depending on the dosage and route of administration. Future research is needed to develop new formulations of this compound and investigate its molecular mechanisms and long-term effects.

Synthesis Methods

The synthesis of 2-[(2,4-dichlorobenzoyl)amino]-5-hydroxybenzoic acid involves several steps. The first step is the conversion of 2,4-dichlorobenzoyl chloride to its corresponding acid by reacting it with sodium hydroxide. The resulting acid is then reacted with 5-hydroxyanthranilic acid to form this compound.

Scientific Research Applications

Diclofenac has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It is widely used in the treatment of various conditions such as rheumatoid arthritis, osteoarthritis, ankylosing spondylitis, and menstrual pain. Diclofenac is also used for the treatment of acute and chronic pain, including postoperative pain and cancer pain.